2-Methyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine hydrochloride

• IUPAC Name: 2-methyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine;hydrochloride
• InChI: InChI=1S/C8H11N3.ClH/c1-6-10-5-7-4-9-3-2-8(7)11-6;/h5,9H,2-4H2,1H3;1H
• InChI Key: ORJSIFYUPXLPLK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C2CNCCC2=N1.Cl
• Molecular Formula: C8H12ClN3
• Related CAS: 424819-91-0
• DSSTOX Substance ID: DTXSID80596097
• Molecular Weight: 185.65 g/mol
• CAS No.: 210538-73-1

Description

2-Methyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine hydrochloride, commonly referred to as 2MTHP, is a synthetic compound used in laboratory research and development. It is a member of the pyridopyrimidine family, which is composed of compounds that contain both pyridine and pyrimidine rings. 2MTHP has several unique properties, making it an interesting and useful compound for scientific research.

Scientific Research Applications

Synthetic Methodologies and Structures

• The chemistry of pyrido[4,3-d]pyrimidines, including compounds like 5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine, has been explored in detail. These compounds are used as starting materials for synthesizing tetrahydropteroic acid derivatives. Various synthetic routes and mechanistic pathways are associated with this chemical class (Elattar & Mert, 2016).

Antithrombotic Applications

• Research has been conducted on converting related compounds to antithrombotic pyrido[4,3-d]pyrimidine-2,4-diones, indicating potential medical applications in preventing blood clots (Furrer, Wágner, & Fehlhaber, 1994).

Synthesis Techniques

• Innovative synthesis techniques have been developed for various derivatives, highlighting the compound's flexibility in chemical synthesis and potential for creating diverse chemical entities (Zhang et al., 2009).

Biological Applications

• The compound has been used in studies exploring its interaction with DNA, indicating its significance in biochemical research and potential applications in understanding DNA interactions (Zhang et al., 2013).

Future Directions

The future directions for “2-Methyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine” could involve further exploration of its potential as a drug candidate for the treatment of autoimmune diseases and leukocyte malignancies. Additionally, the development of novel, potential molecules against drug-resistant tuberculosis could be another area of interest.

Biochemical Analysis

Biochemical Properties

2-Methyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine hydrochloride plays a significant role in biochemical reactions. It interacts with enzymes, proteins, and other biomolecules, affecting their activity and function. For instance, this compound has been shown to inhibit certain enzymes involved in metabolic pathways, thereby modulating the biochemical processes within cells. The nature of these interactions often involves binding to the active sites of enzymes, leading to inhibition or activation of their catalytic functions .

Cellular Effects

The effects of this compound on various types of cells and cellular processes are profound. It influences cell function by altering cell signaling pathways, gene expression, and cellular metabolism. For example, this compound can induce cell cycle arrest, leading to apoptosis in certain cancer cell lines . Additionally, it affects the expression of genes involved in cell proliferation and survival, thereby modulating cellular responses to external stimuli .

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It can inhibit or activate enzymes by binding to their active sites, leading to changes in their catalytic activity. Furthermore, this compound can influence gene expression by interacting with transcription factors and other regulatory proteins, thereby modulating the transcriptional activity of target genes .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The stability and degradation of this compound can influence its long-term effects on cellular function. Studies have shown that it remains stable under specific conditions, but its activity may decrease over time due to degradation . Long-term exposure to this compound can lead to sustained changes in cellular processes, including alterations in gene expression and metabolic activity .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, it may exhibit therapeutic effects, such as inhibiting tumor growth in cancer models. At higher doses, it can cause toxic or adverse effects, including damage to vital organs and disruption of normal physiological functions . Threshold effects have been observed, indicating that there is a specific dosage range within which the compound is effective without causing significant toxicity .

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors, influencing metabolic flux and metabolite levels. For instance, this compound can inhibit key enzymes in the glycolytic pathway, leading to reduced glucose metabolism and altered energy production within cells . Additionally, it affects the levels of metabolites involved in nucleotide synthesis and other essential biochemical processes .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These interactions determine the localization and accumulation of the compound in different cellular compartments. For example, it may be transported into the nucleus by nuclear transport proteins, where it can exert its effects on gene expression . The distribution of this compound within tissues also influences its overall bioavailability and therapeutic potential .